Cas no 2137597-27-2 (1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl-
• CAS No: 2137597-27-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5256055
• Update Time: 2025-06-09

1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl-

• Inchi： 1S/C11H10BrNO2/c1-6-10(12)7-4-3-5-8(15-2)9(7)11(14)13-6/h3-5H,1-2H3,(H,13,14)
• InChI Key： CFJZQARWLDVXIQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2OC)C(Br)=C(C)N1

Additional information on 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl-

1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- (CAS No. 2137597-27-2)

1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- (CAS No. 2137597-27-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoquinolinones, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- is characterized by a substituted isoquinolinone ring with specific functional groups. The presence of a bromine atom at the 4-position, a methoxy group at the 8-position, and a methyl group at the 3-position imparts distinct chemical and biological properties to this compound. These substitutions not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

Recent studies have highlighted the potential of 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- has shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A research team from the University of California demonstrated that this compound effectively inhibits bacterial growth by disrupting cell membrane integrity and interfering with essential metabolic processes. This finding opens up new avenues for developing novel antibiotics to combat multidrug-resistant bacteria.

The anticancer potential of 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- has also been explored in several preclinical studies. A study published in the Cancer Research journal reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- could be a valuable lead compound for developing new anticancer therapies.

Beyond its direct biological activities, 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- has been used as a synthetic intermediate in the development of more complex molecules with enhanced therapeutic properties. Its versatile reactivity and stability make it an attractive starting material for chemical synthesis. For example, researchers at Harvard University have utilized this compound to synthesize novel isoquinoline derivatives with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- typically involves multi-step reactions starting from readily available starting materials. Common synthetic routes include Pd-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods allow for high yields and excellent purity, making large-scale production feasible for both research and industrial applications.

In conclusion, 1(2H)-Isoquinolinone, 4-bromo-8-methoxy-3-methyl- (CAS No. 2137597-27-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.